Cas no 133307-10-5 (Thiourea, [2,6-dichloro-4-(trifluoromethyl)phenyl]-)

• Product Name: Thiourea, [2,6-dichloro-4-(trifluoromethyl)phenyl]-
• CAS No: 133307-10-5
• MF: C₈H₅Cl₂F₃N₂S
• MW: 289.104908704758
• CID: 3709653
• PubChem ID: 19821746
• Update Time: 2025-04-22

Thiourea, [2,6-dichloro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [2,6-dichloro-4-(trifluoromethyl)phenyl]-
• 133307-10-5
• NIAMKDVGKMOWBT-UHFFFAOYSA-N
• [2,6-dichloro-4-(trifluoromethyl)phenyl]thiourea
• N-[2,6-Dichloro-4-(trifluoromethyl)phenyl]thiourea
• DTXSID901226226
• SCHEMBL9723073

• Inchi： 1S/C8H5Cl2F3N2S/c9-4-1-3(8(11,12)13)2-5(10)6(4)15-7(14)16/h1-2H,(H3,14,15,16)
• InChI Key： NIAMKDVGKMOWBT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1NC(N)=S)Cl

Computed Properties

• Exact Mass: 287.9502592Da
• Monoisotopic Mass: 287.9502592Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.1Ų